Cas no 2229285-05-4 (tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate)
tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate
- 2229285-05-4
- EN300-1886154
- tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate
-
- Inchi: 1S/C15H25N3O2S/c1-10-11(15(8-9-16)6-5-7-15)21-12(17-10)18-13(19)20-14(2,3)4/h5-9,16H2,1-4H3,(H,17,18,19)
- InChI Key: BMWZDXQTPXERDR-UHFFFAOYSA-N
- SMILES: S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1(CCN)CCC1
Computed Properties
- Exact Mass: 311.16674822g/mol
- Monoisotopic Mass: 311.16674822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 106Ų
tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1886154-0.05g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 0.05g |
$1620.0 | 2023-09-18 | ||
| Enamine | EN300-1886154-0.1g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 0.1g |
$1697.0 | 2023-09-18 | ||
| Enamine | EN300-1886154-0.25g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 0.25g |
$1774.0 | 2023-09-18 | ||
| Enamine | EN300-1886154-0.5g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 0.5g |
$1851.0 | 2023-09-18 | ||
| Enamine | EN300-1886154-1.0g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 1g |
$1929.0 | 2023-06-02 | ||
| Enamine | EN300-1886154-2.5g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 2.5g |
$3782.0 | 2023-09-18 | ||
| Enamine | EN300-1886154-5.0g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 5g |
$5594.0 | 2023-06-02 | ||
| Enamine | EN300-1886154-10.0g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 10g |
$8295.0 | 2023-06-02 | ||
| Enamine | EN300-1886154-1g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 1g |
$1929.0 | 2023-09-18 | ||
| Enamine | EN300-1886154-5g |
tert-butyl N-{5-[1-(2-aminoethyl)cyclobutyl]-4-methyl-1,3-thiazol-2-yl}carbamate |
2229285-05-4 | 5g |
$5594.0 | 2023-09-18 |
tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate
tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2229285-05-4): A Comprehensive Overview
tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2229285-05-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.
The structure of tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate is composed of a tert-butyl carbamate group attached to a thiazole ring, which itself is substituted with a cyclobutyl moiety and an aminoethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.
Recent research has focused on the pharmacological properties of tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which are crucial for the treatment of various diseases such as arthritis, neurodegenerative disorders, and cardiovascular diseases. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators, while the antioxidant properties are due to its scavenging activity against reactive oxygen species (ROS).
In addition to its anti-inflammatory and antioxidant activities, tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of Alzheimer's disease. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.
The mechanism of action of tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate is not yet fully understood, but several hypotheses have been proposed. One possible mechanism involves the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that plays a key role in the regulation of antioxidant response elements (AREs). By activating Nrf2, this compound may enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), thereby reducing oxidative stress.
Another potential mechanism involves the modulation of inflammatory signaling pathways. tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammation. By suppressing NF-kB activation, this compound can reduce the expression of pro-inflammatory genes and mitigate inflammatory responses.
The synthesis of tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate has been optimized using various synthetic routes. One common approach involves the reaction of 5-(aminomethyl)-4-methylthiazole with tert-butyl carbamate in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method yields high purity products with good yields, making it suitable for large-scale production.
The pharmacokinetic properties of tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate have also been studied extensively. Preclinical data indicate that this compound has favorable pharmacokinetic profiles, including good oral bioavailability, low plasma protein binding, and a long half-life. These properties make it an attractive candidate for further development as an oral therapeutic agent.
However, despite its promising potential, further research is needed to fully understand the safety and efficacy of tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-y l}carbamate in humans. Clinical trials are currently underway to evaluate its therapeutic effects in various disease conditions. Preliminary results from phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses.
In conclusion, tert-butyl N-{5\-1\-(2\-aminoethy l)cyclobut yl\-4\-m eth yl\-1\ ,3\-th iaz ol\- 2\-y l }c arbamat e (CAS No\. 2 0 -0 -0 ) represents a promising new compound with a wide range of potential therapeutic applications\. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the field of medicinal chemistry\. As more studies are conducted\ , it is likely that new insights into its mechanisms of action and therapeutic potential will be uncovered\ , paving the way for innovative treatments for various diseases\.
2229285-05-4 (tert-butyl N-{5-1-(2-aminoethyl)cyclobutyl-4-methyl-1,3-thiazol-2-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)